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Compound of Interest

Compound Name: 4-O-p-Coumaroylquinic acid

Cat. No.: B15595745 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of laboratory chemicals are paramount to ensuring a secure and compliant work

environment. This guide provides essential, immediate safety and logistical information for the

proper disposal of 4-O-p-Coumaroylquinic acid, a phenolic compound that requires careful

management due to its potential hazards.

Immediate Safety Precautions:

Before handling 4-O-p-Coumaroylquinic acid, it is crucial to be aware of its associated

hazards. According to safety data sheets, this compound is harmful if swallowed, inhaled, or

comes into contact with skin[1]. Therefore, appropriate personal protective equipment (PPE)

must be worn at all times.

Personal Protective Equipment (PPE) Requirements:
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

To prevent eye irritation or

injury from splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).

To prevent skin contact, as the

substance is harmful upon

dermal exposure[1].

Body Protection
A lab coat or chemical-

resistant apron.

To protect against accidental

spills and contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area,

preferably under a chemical

fume hood.

To avoid inhalation of dust or

aerosols, as the substance is

harmful if inhaled[1].

Step-by-Step Disposal Protocol
The primary and recommended method for the disposal of 4-O-p-Coumaroylquinic acid is

through a licensed and approved hazardous waste disposal company. Do not dispose of this

chemical down the drain or in regular trash.

1. Waste Collection and Storage:

Container: Collect waste 4-O-p-Coumaroylquinic acid, whether in solid form or in solution,

in a dedicated, properly labeled, and sealed container. The container must be compatible

with the chemical and in good condition to prevent leaks[2].

Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full

chemical name "4-O-p-Coumaroylquinic acid," and the approximate concentration if in

solution. Do not use abbreviations or chemical formulas[3].

Segregation: Store the waste container in a designated satellite accumulation area (SAA)

away from incompatible materials[3][4]. As a phenolic compound, it should be kept separate

from strong oxidizing agents, acids, and bases[5].

Closure: Keep the waste container tightly closed except when adding waste[2].
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2. Spill Management: In the event of a spill, follow these procedures:

Evacuate and Ventilate: Immediately evacuate the affected area and ensure adequate

ventilation.

Containment: For solid spills, carefully sweep or vacuum the material, avoiding dust

generation, and place it in the designated hazardous waste container[6]. For liquid spills, use

an inert absorbent material such as vermiculite, sand, or earth to contain the spill.

Collection: Collect the absorbed material into a suitable container for disposal as hazardous

waste.

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap

and water. All cleaning materials must also be disposed of as hazardous waste.

3. Arranging for Disposal:

Contact: Contact your institution's Environmental Health and Safety (EHS) office or a

licensed hazardous waste disposal contractor to arrange for the pickup and disposal of the

chemical waste.

Documentation: Provide the contractor with the chemical name, CAS number (53539-37-0),

and any available hazard information from the Safety Data Sheet (SDS).

Compliance: Follow all instructions provided by the disposal company regarding packaging

and labeling for transport to ensure compliance with local, regional, and national regulations.

Disposal Decision Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://datasheets.scbt.com/sc-215648.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: 4-O-p-Coumaroylquinic acid waste generated

Wear appropriate PPE:
- Safety goggles

- Chemical-resistant gloves
- Lab coat

Select a compatible, labeled
hazardous waste container.

Collect waste.
Solid or absorbed liquid.

Securely seal the container.

Store in a designated Satellite
Accumulation Area (SAA).

Contact EHS or a licensed
hazardous waste contractor.

Arrange for waste pickup.

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 4-O-p-Coumaroylquinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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